Cas no 1196888-03-5 (5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester)
1196888-03-5 structure
Product Name:5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester
CAS No:1196888-03-5
MF:C10H13NO3
MW:195.215122938156
CID:1101402
PubChem ID:102233693
Update Time:2025-04-20
5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester
- 1196888-03-5
- Ethyl 3-(5-formyl-1H-pyrrol-2-yl)propanoate
- F95006
-
- Inchi: 1S/C10H13NO3/c1-2-14-10(13)6-5-8-3-4-9(7-12)11-8/h3-4,7,11H,2,5-6H2,1H3
- InChI Key: NUCSZXSQWSGCGT-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC1=CC=C(C=O)N1)=O
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59.2Ų
5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA20052-100mg |
5-formyl-1H-Pyrrole-2-propanoicacidethylester |
1196888-03-5 | ≥95% | 100mg |
$345.00 | 2024-04-20 | |
| A2B Chem LLC | BA20052-250mg |
5-formyl-1H-Pyrrole-2-propanoicacidethylester |
1196888-03-5 | ≥95% | 250mg |
$645.00 | 2024-04-20 | |
| A2B Chem LLC | BA20052-500mg |
5-formyl-1H-Pyrrole-2-propanoicacidethylester |
1196888-03-5 | ≥95% | 500mg |
$951.00 | 2024-04-20 | |
| A2B Chem LLC | BA20052-1g |
5-formyl-1H-Pyrrole-2-propanoicacidethylester |
1196888-03-5 | ≥95% | 1g |
$1410.00 | 2024-04-20 |
5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
1196888-03-5 (5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent